Cas no 6538-39-2 (Phenol, 3,5-dimethyl-2,4,6-trinitro-)

• Product Name: Phenol, 3,5-dimethyl-2,4,6-trinitro-
• CAS No: 6538-39-2
• MF: C₈H₇N₃O₇
• MW: 257.157081842422
• CID: 399516
• PubChem ID: 12338915
• Update Time: 2025-04-19

Phenol, 3,5-dimethyl-2,4,6-trinitro- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3,5-dimethyl-2,4,6-trinitro-
• 3,5-dimethyl-2,4,6-trinitrophenol
• DTXSID70491729
• 6538-39-2
• 2,4,6-Trinitro-3,5-xylenol

• Inchi： 1S/C8H7N3O7/c1-3-5(9(13)14)4(2)7(11(17)18)8(12)6(3)10(15)16/h12H,1-2H3
• InChI Key： ZTGNQQQVUQGJMK-UHFFFAOYSA-N
• SMILES： OC1=C(C(C)=C(C(C)=C1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 257.02841
• Monoisotopic Mass: 257.02839957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 158Ų

Experimental Properties

• PSA: 149.65